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Compound of Interest

Compound Name:
2-(1,2-Benzisoxazol-3-yl)acetic

acid

Cat. No.: B189195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 2-(1,2-Benzisoxazol-3-yl)acetic acid, a key

heterocyclic compound utilized in pharmaceutical and agrochemical research. It covers the

compound's fundamental chemical identity, physicochemical properties, synthesis protocols,

and its role as a versatile building block in medicinal chemistry.

Chemical Identity and Structure
2-(1,2-Benzisoxazol-3-yl)acetic acid is a synthetic compound featuring a benzisoxazole core

fused to a benzene ring, with an acetic acid group attached at the 3-position. Its formal IUPAC

name is 2-(1,2-benzoxazol-3-yl)acetic acid[1][2].

Chemical Structure:

SMILES representation: C1=CC=C2C(=C1)C(=NO2)CC(=O)O[2]

Physicochemical and Pharmacological Data
The properties of 2-(1,2-Benzisoxazol-3-yl)acetic acid are summarized below. This data is

crucial for its application in synthesis, formulation, and biological screening.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

IUPAC Name
2-(1,2-benzoxazol-3-yl)acetic

acid
[1][2]

CAS Number 4865-84-3 [1][2][3][4][5]

Molecular Formula C₉H₇NO₃ [1][2][3][4]

Molecular Weight 177.16 g/mol [2][3][4][6]

Synonyms

1,2-Benzisoxazole-3-acetic

acid, Benzo[d]isoxazol-3-yl-

acetic acid

[1][2][5]

InChI Key
BVSIAYQIMUUCRW-

UHFFFAOYSA-N
[2][4][7]

Table 2: Physical and Chemical Properties

Property Value Reference

Physical Form Solid, powder to crystal [4][7]

Color
White to Light yellow to Light

orange
[4]

Melting Point 123 °C [7][8]

Boiling Point 377.3 ± 17.0 °C (Predicted) [4][7][8]

Density 1.394 ± 0.06 g/cm³ (Predicted) [4][8]

pKa 3.60 ± 0.30 (Predicted) [4]

Solubility Soluble in Methanol [4][8]

Storage
2-8°C, sealed, away from

moisture
[4][5][7]

Role in Pharmaceutical Synthesis
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2-(1,2-Benzisoxazol-3-yl)acetic acid is a significant intermediate in the synthesis of various

pharmaceuticals.[9] Its most notable application is as a key precursor in the production of

Zonisamide, a sulfonamide anticonvulsant agent used to treat epilepsy.[4][10][11] The

benzisoxazole scaffold is recognized as a "privileged structure" in drug design, appearing in

compounds developed for a range of therapeutic areas including antipsychotic, anticancer,

antimicrobial, and anti-inflammatory applications.[12][13][14]

The logical workflow for its primary application is visualized below.

Zonisamide Synthesis Pathway

2-(1,2-Benzisoxazol-3-yl)
acetic acid

Chemical
Modifications

Precursor Zonisamide
(Anticonvulsant Drug)

Final Product

Click to download full resolution via product page

Caption: Role of 2-(1,2-Benzisoxazol-3-yl)acetic acid as a key intermediate for Zonisamide.

Experimental Protocols: Synthesis
The synthesis of 2-(1,2-benzisoxazol-3-yl)acetic acid and its derivatives can be achieved

through several established methods. A common approach involves the cyclization of

hydroxylated precursors.

Method 1: Synthesis from Hydroxycoumarins (Posner Reaction)

A reported methodology involves the synthesis of 1,2-benzisoxazole-3-acetic acid from

hydroxycoumarins via the Posner reaction.[15] This method serves as a foundational step for

creating various derivatives.

The general workflow for this synthesis is outlined below.
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Caption: Generalized workflow for the synthesis of the target compound from

hydroxycoumarins.

Protocol Details:
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Reaction Setup: The specific hydroxycoumarin starting material is subjected to conditions

characteristic of the Posner reaction.

Intermediate Processing: The resulting product from the Posner reaction is processed to

yield 1,2-benzisoxazol-3-acetic acid.[15]

Derivatization (Optional): The acetic acid product can be further modified. For instance,

refluxing with methyl acetate in the presence of an acid catalyst (e.g., sulfuric acid) yields the

corresponding methyl ester, methyl 1,2-benzisoxazol-3-yl acetate.[15] This ester can then be

reduced using agents like LiAlH₄ to produce 2-(1,2-benzisoxazol-3-yl)ethanol.[15]

Method 2: One-Pot Synthesis of 1,2-Benzisoxazole Core

An alternative efficient method for creating the 1,2-benzisoxazole core involves an in situ oxime

formation followed by internal cyclization. This one-pot synthesis is advantageous for its

simplicity and potential for large-scale production.

Protocol Details:

Oxime Formation: A suitable ketone intermediate is reacted with a hydroxylamine source

(e.g., hydroxylamine sulfate) in the presence of a base like potassium hydroxide. This

generates the oxime in situ.

Cyclization: The generated oxime undergoes an intramolecular cyclization reaction, forming

the stable 1,2-benzisoxazole ring system.

Hydrolysis: Subsequent alkaline hydrolysis can be used to deprotect other functional groups

if necessary, yielding the final benzisoxazole derivative.

Biological and Pharmacological Context
The 1,2-benzisoxazole moiety is a cornerstone in the development of biologically active

compounds. Derivatives have shown a wide spectrum of activities:

Anticancer: Certain 2-arylbenzoxazole acetic acid derivatives have demonstrated promising

cytotoxic activity against cancer cell lines such as MCF-7 (breast cancer) and HCT-116

(colon cancer).[12]
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Antimicrobial: A naturally occurring 1,2-benzisoxazole, 3,6-dihydroxy-1,2-benzisoxazole, has

shown potent antibiotic activity against multi-drug resistant Acinetobacter baumannii.[14]

Neurological: Beyond Zonisamide, other 1,2-benzisoxazole derivatives have been

investigated as potential antipsychotics (D2/5-HT2 antagonists), antidepressants

(monoamine oxidase inhibitors), and as potent inhibitors of acetylcholinesterase for treating

memory dysfunction.[13]

The diverse biological activities highlight the importance of 2-(1,2-Benzisoxazol-3-yl)acetic
acid as a foundational scaffold for combinatorial chemistry and drug discovery campaigns.

Safety and Handling
According to its GHS classification, 2-(1,2-Benzisoxazol-3-yl)acetic acid is harmful if

swallowed and causes skin and serious eye irritation.[2][16] It may also cause respiratory

irritation.[16] Appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection, should be worn when handling this compound.[16] Work

should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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